N-butyl-2-[3-fluoro(methylsulfonyl)anilino]acetamide

• Molecular Formula: C13H19FN2O3S
• Molecular Weight: 302.37 g/mol
• IUPAC Name: N-butyl-2-(3-fluoro-N-methylsulfonylanilino)acetamide
• InChI: InChI=1S/C13H19FN2O3S/c1-3-4-8-15-13(17)10-16(20(2,18)19)12-7-5-6-11(14)9-12/h5-7,9H,3-4,8,10H2,1-2H3,(H,15,17)
• InChI Key: UOGVBFIMQWLWMY-UHFFFAOYSA-N
• SMILES: CCCCNC(=O)CN(C1=CC(=CC=C1)F)S(=O)(=O)C

Description

N-butyl-2-[3-fluoro(methylsulfonyl)anilino]acetamide, also known as BFA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The compound is synthesized using a specific method and has been found to have several biochemical and physiological effects. In

Mechanism of Action

N-butyl-2-[3-fluoro(methylsulfonyl)anilino]acetamide's mechanism of action involves the inhibition of ARF, which is essential for the proper functioning of the Golgi apparatus. ARF is responsible for the formation of transport vesicles that carry proteins and lipids from the endoplasmic reticulum to the Golgi apparatus. N-butyl-2-[3-fluoro(methylsulfonyl)anilino]acetamide binds to ARF and prevents it from interacting with its target membrane, leading to the disruption of the Golgi apparatus and inhibition of protein secretion.
Biochemical and Physiological Effects
N-butyl-2-[3-fluoro(methylsulfonyl)anilino]acetamide has been found to have several biochemical and physiological effects. In addition to its role in inhibiting protein secretion, N-butyl-2-[3-fluoro(methylsulfonyl)anilino]acetamide has been shown to induce apoptosis in cancer cells, inhibit cell migration, and disrupt the actin cytoskeleton. N-butyl-2-[3-fluoro(methylsulfonyl)anilino]acetamide has also been found to have anti-inflammatory effects, as it inhibits the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-butyl-2-[3-fluoro(methylsulfonyl)anilino]acetamide in lab experiments is its specificity for ARF. N-butyl-2-[3-fluoro(methylsulfonyl)anilino]acetamide does not affect other proteins involved in vesicle transport, making it a useful tool for studying the role of ARF in intracellular trafficking. However, N-butyl-2-[3-fluoro(methylsulfonyl)anilino]acetamide's inhibitory effects on the Golgi apparatus can be toxic to cells at high concentrations, limiting its use in some experiments.

Future Directions

There are several potential future directions for research involving N-butyl-2-[3-fluoro(methylsulfonyl)anilino]acetamide. One area of interest is the development of N-butyl-2-[3-fluoro(methylsulfonyl)anilino]acetamide derivatives with improved specificity and reduced toxicity. Another potential direction is the use of N-butyl-2-[3-fluoro(methylsulfonyl)anilino]acetamide in the study of viral replication, as some viruses rely on the Golgi apparatus for their replication. Additionally, N-butyl-2-[3-fluoro(methylsulfonyl)anilino]acetamide's anti-inflammatory effects suggest that it may have potential as a therapeutic agent for inflammatory diseases.
Conclusion
In conclusion, N-butyl-2-[3-fluoro(methylsulfonyl)anilino]acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The compound is synthesized using a specific method and has been found to have several biochemical and physiological effects. N-butyl-2-[3-fluoro(methylsulfonyl)anilino]acetamide's mechanism of action involves the inhibition of ARF, leading to the disruption of the Golgi apparatus and inhibition of protein secretion. While N-butyl-2-[3-fluoro(methylsulfonyl)anilino]acetamide has several advantages for use in lab experiments, its toxicity at high concentrations limits its use in some applications. Future research involving N-butyl-2-[3-fluoro(methylsulfonyl)anilino]acetamide may lead to the development of improved derivatives and new therapeutic applications.

Synthesis Methods

The synthesis of N-butyl-2-[3-fluoro(methylsulfonyl)anilino]acetamide involves the reaction of 3-fluoro(methylsulfonyl)aniline with butyl chloroacetate in the presence of a base, followed by hydrolysis and purification. This method has been described in detail in a study by Yang et al. (2011).

Scientific Research Applications

N-butyl-2-[3-fluoro(methylsulfonyl)anilino]acetamide has been found to have several potential applications in scientific research. One of the primary uses of N-butyl-2-[3-fluoro(methylsulfonyl)anilino]acetamide is in the study of intracellular trafficking and protein secretion. N-butyl-2-[3-fluoro(methylsulfonyl)anilino]acetamide inhibits the function of ADP-ribosylation factor (ARF), a protein involved in intracellular vesicle transport, leading to the disruption of Golgi apparatus function and subsequent inhibition of protein secretion.